Cas no 94109-71-4 (Acetamide,N-(6-ethoxy-2-benzothiazolyl)-2-mercapto-)

• Product Name: Acetamide,N-(6-ethoxy-2-benzothiazolyl)-2-mercapto-
• CAS No: 94109-71-4
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• CID: 806030
• PubChem ID: 3023608
• Update Time: 2025-04-19

Acetamide,N-(6-ethoxy-2-benzothiazolyl)-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-ethoxy-2-benzothiazolyl)-2-mercapto-
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-sulfanylacetamide
• N-(6-ethoxybenzothiazol-2-yl)-2-mercaptoacetamide
• DTXSID00240621
• UNII-DYT2YS4NM9
• EINECS 302-511-7
• 94109-71-4
• AKOS014965260
• SCHEMBL14202814
• ACETAMIDE, N-(6-ETHOXY-2-BENZOTHIAZOLYL)-2-MERCAPTO-
• DYT2YS4NM9
• NS00040072

• Inchi： 1S/C11H12N2O2S2/c1-2-15-7-3-4-8-9(5-7)17-11(12-8)13-10(14)6-16/h3-5,16H,2,6H2,1H3,(H,12,13,14)
• InChI Key： PENUZPQXEOSXGJ-UHFFFAOYSA-N
• SMILES： S1C(NC(CS)=O)=NC2C=CC(=CC1=2)OCC

Computed Properties

• Exact Mass: 268.034
• Monoisotopic Mass: 268.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.384
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.689